Cas no 107072-32-2 (Benzeneacetic acid, a-[[4-phenyl-6-(trifluoromethyl)-2-pyrimidinyl]thio]-)

• Product Name: Benzeneacetic acid, a-[[4-phenyl-6-(trifluoromethyl)-2-pyrimidinyl]thio]-
• CAS No: 107072-32-2
• MF: C₁₉H₁₃F₃N₂O₂S
• MW: 390.378933668137
• CID: 184998
• PubChem ID: 3065174
• Update Time: 2025-04-19

Benzeneacetic acid, a-[[4-phenyl-6-(trifluoromethyl)-2-pyrimidinyl]thio]- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, a-[[4-phenyl-6-(trifluoromethyl)-2-pyrimidinyl]thio]-
• 2-phenyl-2-[4-phenyl-6-(trifluoromethyl)pyrimidin-2-yl]sulfanylacetic acid
• AC1MI9AV
• LS-29012
• STK409554
• 107072-32-2
• 2-Pyrimidinethioacetic acid, beta,4-diphenyl-6-(trifluoromethyl)-
• AB01318549-02
• alpha-((4-Phenyl-6-(trifluoromethyl)-2-pyrimidinyl)thio)benzeneacetic acid
• AKOS016332691
• AKOS002325094
• phenyl{[4-phenyl-6-(trifluoromethyl)pyrimidin-2-yl]sulfanyl}acetic acid
• DTXSID40910230
• NCGC00324330-01
• 2-phenyl-2-{[4-phenyl-6-(trifluoromethyl)pyrimidin-2-yl]sulfanyl}acetic acid
• Benzeneacetic acid, alpha-((4-phenyl-6-(trifluoromethyl)-2-pyrimidinyl)thio)-

• Inchi： 1S/C19H13F3N2O2S/c20-19(21,22)15-11-14(12-7-3-1-4-8-12)23-18(24-15)27-16(17(25)26)13-9-5-2-6-10-13/h1-11,16H,(H,25,26)
• InChI Key： AQEVAFZLDGPQFC-UHFFFAOYSA-N
• SMILES： S(C1=NC(C(F)(F)F)=CC(C2C=CC=CC=2)=N1)C(C(=O)O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 390.06509
• Monoisotopic Mass: 390.065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 88.4Ų

Experimental Properties

• Density: 1.45
• Boiling Point: 533.8°C at 760 mmHg
• Flash Point: 276.6°C
• Refractive Index: 1.631
• PSA: 63.08
• LogP: 5.08040